Cas no 96192-07-3 (L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)-)

• Product Name: L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)-
• CAS No: 96192-07-3
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• CID: 800125
• PubChem ID: 12933788
• Update Time: 2025-04-19

L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)-
• 2,3,5-TRI-O-BENZYL-BETA-L-ARABINO-FURANOSE
• b-L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)-
• 2,3,5-Tri-O-benzyl-beta-L-arabinofuranose
• A861120
• 89615-42-9
• (2S,3R,4S,5S)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
• MFCD00053542
• 2,3,5-Tri-O-benzyl- beta -L-arabinofuranose
• W-204021
• (2S,3R,4S,5S)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol
• SCHEMBL2562480
• 96192-07-3

• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25+,26-/m0/s1
• InChI Key： NAQUAXSCBJPECG-SSUZURRFSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 420.19367399g/mol
• Monoisotopic Mass: 420.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų

L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)- Security Information

• WGK Germany：3